Cas no 2228564-90-5 (3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228564-90-5
• MF: C₈H₁₀BrF₂NS
• MW: 270.137506961823
• CID: 6352363
• PubChem ID: 165795092
• Update Time: 2025-05-20

3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1953553
• 2228564-90-5

• Inchi： 1S/C8H10BrF2NS/c1-8(12,7(10)11)3-5-2-6(9)13-4-5/h2,4,7H,3,12H2,1H3
• InChI Key： NGCITQPKSOIERW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 268.96854g/mol
• Monoisotopic Mass: 268.96854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine

3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228564-90-5): An Overview

3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228564-90-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at understanding its potential applications in drug development and therapeutic interventions.

The chemical structure of 3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine is noteworthy for its brominated thiophene ring and difluoromethyl group, which contribute to its distinct properties. The bromine atom in the thiophene ring can serve as a versatile handle for further chemical modifications, making this compound a valuable starting point for the synthesis of more complex molecules. Additionally, the presence of the difluoromethyl group imparts unique electronic and steric effects that can influence the compound's biological activity.

Recent research has focused on the potential pharmacological properties of 3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine. Studies have shown that this compound exhibits promising activity in various biological assays, including those related to enzyme inhibition and receptor binding. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine demonstrated significant inhibitory effects on a specific kinase involved in cancer cell proliferation. This finding suggests that the compound may have potential as a lead molecule for the development of novel anticancer drugs.

In addition to its potential anticancer properties, 3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine has also been investigated for its role in modulating other biological processes. Research conducted at a leading pharmaceutical institute found that this compound can effectively modulate certain neurotransmitter systems, indicating its potential utility in treating neurological disorders such as depression and anxiety. The ability to influence neurotransmitter systems is particularly important given the growing need for new therapeutic options in mental health.

The synthesis of 3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine has been optimized through various synthetic routes to improve yield and purity. One notable method involves the coupling of a brominated thiophene derivative with a difluoromethylated amine precursor using palladium-catalyzed cross-coupling reactions. This approach not only enhances the efficiency of the synthesis but also allows for the introduction of additional functional groups that can be further modified to explore a wider range of biological activities.

The safety profile of 3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine is an important consideration in its development as a potential therapeutic agent. Preclinical studies have indicated that this compound exhibits favorable pharmacokinetic properties and low toxicity profiles in animal models. These findings are encouraging and suggest that further clinical evaluation is warranted to assess its safety and efficacy in human subjects.

In conclusion, 3-(5-bromothiophen-3-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228564-90-5) represents an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new drugs for various medical conditions.